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Compound of Interest

Compound Name: demethoxyfumitremorgin C

Cat. No.: B160368 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and use of

demethoxyfumitremorgin C stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Demethoxyfumitremorgin C is a mycotoxic indole alkaloid known to inhibit cell cycle

progression and induce apoptosis in cancer cells.[1][2] Due to its poor water solubility, DMSO is

the recommended solvent for preparing concentrated stock solutions for in vitro experiments.

Adherence to this protocol will ensure the compound's stability, integrity, and accurate

concentration for reproducible experimental results.

Properties of Demethoxyfumitremorgin C
A summary of the key chemical and physical properties of demethoxyfumitremorgin C is

provided below.
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Property Value Reference

Molecular Formula C₂₁H₂₃N₃O₂ [3]

Molecular Weight 349.43 g/mol [3]

CAS Number 111768-16-2 [3]

Appearance Solid (form may vary) N/A

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1][3]

Experimental Workflow for Stock Solution
Preparation and Use
The overall process from receiving the powdered compound to treating cells in an experiment

is outlined below.
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Stock Solution Preparation

Storage

Working Solution & Use

1. Weigh Compound

2. Dissolve in DMSO

3. Vortex to Homogenize

4. Aliquot into Tubes

5. Store at ≤ -20°C

6. Prepare Working Dilution

7. Treat Cells

Click to download full resolution via product page

Caption: Workflow from compound to cell treatment.
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Protocol: Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of

demethoxyfumitremorgin C in DMSO.

Materials and Equipment:

Demethoxyfumitremorgin C (powder)

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile, nuclease-free microcentrifuge tubes (amber or covered in foil)[4]

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Calculations: To prepare a stock solution of a specific molarity, use the following formula: Mass

(mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Parameter Value

Desired Stock Concentration 10 mM

Molecular Weight (MW) 349.43 g/mol

Final Volume 1 mL (1000 µL)

Calculated Mass
10 mmol/L * 0.001 L * 349.43 g/mol = 0.00349 g

= 3.49 mg

Procedure:

Preparation: Put on appropriate PPE. Ensure the workspace and all equipment are clean

and sterile.
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Weighing: Carefully weigh out 3.49 mg of demethoxyfumitremorgin C powder and place it

into a sterile microcentrifuge tube.

Dissolving: Add 1000 µL (1 mL) of high-purity DMSO to the tube containing the compound.

Mixing: Tightly cap the tube and vortex at medium speed until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain. Gentle warming may be used if dissolution is difficult, but check compound stability

information first.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[5]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and preparation date.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Protocol: Preparing Working Solutions for Cell
Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[5][6]

Always include a vehicle control in your experiments, which consists of cells treated with the

same final concentration of DMSO as the compound-treated cells.[5]

Procedure:

Thaw Stock: Remove one aliquot of the 10 mM stock solution from the freezer and thaw it

completely at room temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, perform serial

dilutions.[5]
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Example for a 10 µM final concentration in 1 mL of medium:

Step A (Intermediate Dilution): Dilute the 10 mM stock 1:100 by adding 2 µL of the stock

solution to 198 µL of sterile cell culture medium or PBS. This creates a 100 µM

intermediate solution. Vortex gently.

Step B (Final Dilution): Add 100 µL of the 100 µM intermediate solution to 900 µL of cell

culture medium containing your cells. This yields a final concentration of 10 µM

demethoxyfumitremorgin C.

Direct Dilution (for high stock concentrations): If using a highly concentrated stock, you can

dilute it directly into the final volume of media.

Example for a 10 µM final concentration in 1 mL of medium (1:1000 dilution):

Add 1 µL of the 10 mM stock solution directly to 999 µL of cell culture medium. Mix

immediately by gentle pipetting or swirling.

Incubation: Incubate the cells with the compound for the desired experimental duration.

Storage and Stability
Proper storage is critical to maintain the efficacy of the demethoxyfumitremorgin C stock

solution.
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Temperature Duration Notes

-80°C ≥ 6 months
Recommended for long-term

storage.[5]

-20°C 1-6 months
Suitable for short to medium-

term storage.[5]

4°C Days to weeks

Not recommended for long-

term storage. One study

showed 85% of compounds

were stable for 2 years at 4°C

in a DMSO/water mixture, but

freezing is standard practice.

[7]

Room Temperature Unstable
Avoid prolonged storage at

room temperature.

Note: Avoid repeated freeze-thaw cycles.[5] While some studies show stability over several

cycles, it is best practice to use single-use aliquots.[8]

Safety Precautions
Compound Handling: Demethoxyfumitremorgin C is a mycotoxin; handle with care. Avoid

inhalation of powder and direct contact with skin or eyes.

DMSO Handling: DMSO can readily penetrate the skin and may carry dissolved substances

with it.[9] Always wear nitrile gloves and other appropriate PPE. Dispose of waste according

to institutional guidelines.

Application Example: Apoptosis Signaling Pathway
Demethoxyfumitremorgin C has been shown to induce apoptosis in PC3 human prostate

cancer cells by modulating key signaling pathways.[1] The diagram below illustrates this

mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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